N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide

• IUPAC Name: N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide
• InChI: InChI=1S/C19H16N2O5S/c1-14-3-2-4-15(13-14)20-27(24,25)19-11-9-18(10-12-19)26-17-7-5-16(6-8-17)21(22)23/h2-13,20H,1H3
• InChI Key: ZZZQMLKXYSPMMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol

Description

N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide, also known as MNPS, is a chemical compound that has gained significant attention in the field of scientific research. MNPS was first synthesized in 2010 by a group of researchers at the University of California, San Diego. Since then, MNPS has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide is not fully understood. However, it is believed to exert its effects by modulating various cellular signaling pathways. N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has been shown to inhibit the activity of certain enzymes such as protein kinase C (PKC) and phosphodiesterase (PDE), which are involved in various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and physiological effects:
N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it is stable under normal laboratory conditions. N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide is also soluble in a wide range of solvents, which makes it easy to use in various experimental setups. However, N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has some limitations, including its relatively low potency and selectivity for certain cellular targets.

Future Directions

There are several future directions for the study of N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide. One potential direction is the development of more potent and selective analogs of N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide for use in drug discovery. Another direction is the investigation of the potential use of N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide in the treatment of other diseases such as neurodegenerative disorders. Additionally, the development of new diagnostic tools based on N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide could also be an interesting area of research.

Scientific Research Applications

N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has been studied for its potential applications in various fields of scientific research. One of the major applications of N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide is in medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and inflammation. N-(3-methylphenyl)-4-(4-nitrophenoxy)benzenesulfonamide has also been studied for its potential use in the development of new diagnostic tools for the detection of diseases.